Cas no 1806262-56-5 (Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806262-56-5
• MF: C₁₀H₆F₇NO₃
• MW: 321.148367404938
• CID: 4830865
• Update Time: 2025-05-25

Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H6F7NO3/c1-2-20-8(19)4-3-5(11)18-7(9(12,13)14)6(4)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： ZPMJVLLESREJAG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C=C(N=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1806262-56-5)

Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1806262-56-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by multiple fluorine substitutions and a trifluoromethoxy group, exhibits distinct physicochemical properties that make it a valuable intermediate for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

The synthesis of Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step reactions, including halogenation, esterification, and fluorination. A study published in the Journal of Medicinal Chemistry (2023) highlighted an optimized synthetic route that improves yield and purity, addressing previous challenges related to the instability of intermediates. The incorporation of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical for improving drug-like properties such as bioavailability and blood-brain barrier penetration.

In terms of biological activity, recent research has demonstrated the potential of this compound as a scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's efficacy as a potent inhibitor of a key enzyme involved in neurodegenerative diseases. The trifluoromethoxy and trifluoromethyl groups were found to play a crucial role in binding affinity, as confirmed by molecular docking and X-ray crystallography. These findings underscore the compound's versatility in modulating biological targets with high precision.

Furthermore, Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate has been investigated for its application in agrochemicals. A patent filed in 2023 disclosed its use as a precursor for novel pesticides with improved environmental safety profiles. The fluorine-rich structure contributes to enhanced pesticidal activity while reducing toxicity to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

Despite its promise, challenges remain in scaling up production and optimizing the compound's pharmacokinetic properties. Ongoing research aims to address these limitations through innovative synthetic strategies and formulation technologies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical and commercial applications. In conclusion, Ethyl 6-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate represents a compelling case study in the intersection of chemistry and biology, with broad implications for drug discovery and beyond.